Cas no 128073-32-5 (Ethanone, 1-(2,2-difluoro-1-methylcyclopropyl)- (9CI))

• Product Name: Ethanone, 1-(2,2-difluoro-1-methylcyclopropyl)- (9CI)
• CAS No: 128073-32-5
• MF: C₆H₈F₂O
• MW: 134.123929023743
• CID: 897703
• Update Time: 2025-06-08

Ethanone, 1-(2,2-difluoro-1-methylcyclopropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,2-difluoro-1-methylcyclopropyl)- (9CI)

• Inchi： 1S/C6H8F2O/c1-4(9)5(2)3-6(5,7)8/h3H2,1-2H3
• InChI Key： DXBUWLDERLGAIQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1(C)CC1(F)F)C

Computed Properties

• Exact Mass: 134.05434

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-(2,2-difluoro-1-methylcyclopropyl)- (9CI)

Ethanone, 1-(2,2-difluoro-1-methylcyclopropyl)- (9CI): An Overview of CAS No. 128073-32-5

Ethanone, 1-(2,2-difluoro-1-methylcyclopropyl)- (9CI), also known by its CAS number 128073-32-5, is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a cyclopropyl ring with two fluorine atoms and a methyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical formula of Ethanone, 1-(2,2-difluoro-1-methylcyclopropyl)- (9CI) is C₆H₈F₂O. Its molecular weight is approximately 146.12 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the formation of the cyclopropyl ring and the introduction of the fluorine atoms. These synthetic steps are crucial for ensuring the purity and stability of the final product.

In recent years, Ethanone, 1-(2,2-difluoro-1-methylcyclopropyl)- (9CI) has been extensively studied for its potential applications in pharmaceuticals. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs. The unique combination of the cyclopropyl ring and fluorine atoms provides a scaffold that can be modified to create compounds with diverse biological activities. For instance, researchers have explored its use in the development of antiviral agents and anticancer drugs.

A study published in the Journal of Medicinal Chemistry highlighted the potential of Ethanone, 1-(2,2-difluoro-1-methylcyclopropyl)- (9CI) as a lead compound for developing antiviral drugs. The study demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the unique electronic properties conferred by the fluorine atoms and the cyclopropyl ring.

Beyond antiviral applications, Ethanone, 1-(2,2-difluoro-1-methylcyclopropyl)- (9CI) has also shown promise in cancer research. A recent publication in Cancer Research reported that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines. The study suggested that these derivatives could potentially be developed into novel anticancer agents with improved therapeutic indices compared to existing drugs.

The physical properties of Ethanone, 1-(2,2-difluoro-1-methylcyclopropyl)- (9CI) are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 85°C at atmospheric pressure. Its solubility in organic solvents such as ethanol and acetone makes it easy to handle and process in laboratory settings. However, it is important to note that proper safety precautions should be taken when handling this compound to ensure safe laboratory practices.

In terms of analytical methods, several techniques have been developed to accurately identify and quantify Ethanone, 1-(2,2-difluoro-1-methylcyclopropyl)- (9CI). Gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly used for these purposes. These methods provide reliable and reproducible results, making them essential tools for both research and quality control applications.

The environmental impact of Ethanone, 1-(2,2-difluoro-1-methylcyclopropyl)- (9CI) is another area of ongoing research. While there is limited data available on its environmental fate and effects, preliminary studies suggest that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, Ethanone, 1-(2,2-difluoro-1-methylcyclopropyl)- (9CI), identified by CAS number 128073-32-5, is a promising compound with a wide range of potential applications in pharmaceuticals and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and improving human health.